N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H16N2O4/c1-9-6-12(17-21-9)15(19)16-8-13(18)10-2-3-14-11(7-10)4-5-20-14/h2-3,6-7,13,18H,4-5,8H2,1H3,(H,16,19)
• InChI Key: RTQQMHNGROHKDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC(C2=CC3=C(C=C2)OCC3)O
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 2,3-dihydrobenzofuran, a hydroxyethyl group, and a 5-methylisoxazole-3-carboxamide.

Molecular Structure Analysis

The structure of this compound would likely be determined using techniques such as NMR, MS, FT-IR, and X-ray single crystal diffraction methods.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the carboxamide group might participate in reactions with amines or alcohols.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include determining its melting point, boiling point, and solubility.

Scientific Research Applications

Anticancer Potential

Benzofuran derivatives, including our compound of interest, have drawn attention due to their potential anticancer properties. Specifically, some substituted benzofurans exhibit significant cell growth inhibitory effects against various cancer cell lines. For instance, compound 36 (Fig. . Further investigations into the mechanism of action and optimization of derivatives could lead to novel cancer therapies.

Antioxidant Activity

. These compounds play a crucial role in scavenging free radicals and protecting cells from oxidative damage. Investigating the antioxidant potential of our compound could provide valuable insights for therapeutic applications.

Antiviral and Antibacterial Properties

. Their unique chemical scaffold allows for interactions with biological targets, making them promising candidates for drug development. Researchers could investigate whether our compound exhibits similar effects against specific viruses or bacteria.

Herbicidal Properties

. Investigating whether our compound exhibits similar properties could be relevant for agricultural applications.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, the mechanism of action would depend on the biological target of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions.